Cas no 1261606-07-8 (3-2-chloro-6-(trifluoromethyl)phenylpropanal)

• Product Name: 3-2-chloro-6-(trifluoromethyl)phenylpropanal
• CAS No: 1261606-07-8
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 4969423
• PubChem ID: 117345727
• Update Time: 2023-11-24

3-2-chloro-6-(trifluoromethyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Chloro-6'-(trifluoromethyl)phenyl)propionaldehyde
• 3-2-chloro-6-(trifluoromethyl)phenylpropanal

• Inchi： 1S/C10H8ClF3O/c11-9-5-1-4-8(10(12,13)14)7(9)3-2-6-15/h1,4-6H,2-3H2
• InChI Key： SLWACOBWKBDMDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes